2-(7-Methoxy-1-benzofuran-3-yl)-1-propanol

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-(7-methoxy-1-benzofuran-3-yl)propan-1-ol
• InChI: InChI=1S/C12H14O3/c1-8(6-13)10-7-15-12-9(10)4-3-5-11(12)14-2/h3-5,7-8,13H,6H2,1-2H3
• InChI Key: AGABTYGGXMOMIF-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C1=COC2=C1C=CC=C2OC

Description

2-(7-Methoxy-1-benzofuran-3-yl)-1-propanol is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of LiAlH4 (200 mg, excess) in THF at 0° C., ethyl(7-methoxy-1-benzofuran-3-yl)propanoate (1.24 g, 5 mmol) in THF (20 mL) was added slowly. After the addition, reaction mixture was stirred at room temperature for 1 hr and quenched with saturated NH4Cl solution. The product was extracted with chloroform and washed well with water. It was dried over anhydrous MgSO4, filtered and concentrated. The product, 2-(7-methoxy-1-benzofuran-3-yl)-1-propanol, was obtained as a white oil pure enough to be taken to the next step without purification. Yield: 900 mg (87%); (M+H): 207.